Cas no 2163-68-0 (Hydroxy Atrazine)

• Product Name: Hydroxy Atrazine
• CAS No: 2163-68-0
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 267731
• PubChem ID: 329755427
• Update Time: 2026-05-14

Hydroxy Atrazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4-(ethylamino)-6-[(1-methylethyl)amino]-
• 2-(ethylamino)-6-(propan-2-ylamino)-1H-1,3,5-triazin-4-one
• 2-Hydroxyatrazine
• Atrazine-2-hydroxy
• Hydroxy Atrazine
• 2-Hydroxy-4-ethylamino-6-isopropylamino-1,3,5-triazine
• 2-hydroxypropazine
• 4-(ethylamino)-6-(isopropylamino)-s-triazin-2-ol
• 4-Ethylamino-6-(Propan-2-Ylamino)-5H-1,3,5-Triazin-2-One
• 6-hydroxy-N-2-ethyl-N-4-isopropyl-1,3,5-triazine-2,4-diamine
• hydroxydechloroatrazine
• N-ethyl-6-hydroxy-N'-(1-methylethyl)-1,3,5-triazine-2,4-diamine

• MDL： MFCD00078693
• Inchi： InChI=1S/C8H15N5O/c1-4-9-6-11-7(10-5(2)3)13-8(14)12-6/h5H,4H2,1-3H3,(H3,9,10,11,12,13,14)
• InChI Key： NFMIMWNQWAWNDW-UHFFFAOYSA-N
• SMILES： CCN=C1NC(NC(N1)=O)=NC(C)C

Computed Properties

• Exact Mass: 197.12800
• Monoisotopic Mass: 197.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 0.1
• Topological Polar Surface Area: 77.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.6531 (rough estimate)
• Boiling Point: 274.3°Cat760mmHg
• Flash Point: 119.7°C
• Refractive Index: 1.5430 (estimate)
• PSA: 82.96000
• LogP: 0.97530
• Solubility: Not determined

Hydroxy Atrazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：XZ3018855

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines

Additional information on Hydroxy Atrazine

Introduction to Hydroxy Atrazine (CAS No. 2163-68-0)

Hydroxy Atrazine (CAS No. 2163-68-0) is a significant compound in the field of environmental chemistry and toxicology. This compound is a metabolite of atrazine, a widely used herbicide in agricultural practices. The study of Hydroxy Atrazine is crucial for understanding the environmental fate and potential health impacts of atrazine, which has been a subject of extensive research due to its widespread use and potential ecological and human health risks.

The chemical structure of Hydroxy Atrazine is characterized by the presence of a hydroxyl group (-OH) attached to the aromatic ring of atrazine. This structural modification significantly alters the chemical properties and reactivity of the compound, making it an important focus in environmental monitoring and risk assessment studies. Recent research has highlighted the importance of understanding the transformation pathways and degradation products of atrazine in various environmental matrices, including soil, water, and air.

In terms of environmental fate, Hydroxy Atrazine has been detected in surface water, groundwater, and soil samples from agricultural areas where atrazine is extensively used. Studies have shown that Hydroxy Atrazine can persist in these environments for extended periods, raising concerns about its potential long-term impacts on aquatic ecosystems and human health. The persistence of Hydroxy Atrazine is influenced by various factors such as pH, temperature, and microbial activity in the environment.

The toxicological profile of Hydroxy Atrazine has also been a subject of intense research. While atrazine itself has been linked to various adverse health effects, including endocrine disruption and carcinogenicity, the toxicological effects of its metabolites, including Hydroxy Atrazine, are less well understood. Recent studies have suggested that Hydroxy Atrazine may exhibit similar or even more potent endocrine-disrupting properties compared to atrazine. This finding underscores the need for comprehensive risk assessments that consider both parent compounds and their metabolites.

In the context of regulatory frameworks, the presence of Hydroxy Atrazine in environmental samples has led to increased scrutiny by environmental agencies worldwide. For instance, the European Union has implemented stringent limits on atrazine levels in drinking water, which indirectly affects the permissible levels of its metabolites, including Hydroxy Atrazine. Similarly, the United States Environmental Protection Agency (EPA) continues to monitor and regulate atrazine and its metabolites to protect public health and the environment.

The analytical methods for detecting and quantifying Hydroxy Atrazine have also seen significant advancements in recent years. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) is now widely used for sensitive and accurate determination of Hydroxy Atrazine in complex environmental matrices. These methods have enabled researchers to better understand the distribution and concentrations of this compound in various environmental compartments.

In conclusion, Hydroxy Atrazine (CAS No. 2163-68-0) remains a critical compound in environmental chemistry and toxicology research. Its presence in environmental samples highlights the need for continued monitoring and risk assessment to ensure the protection of both human health and ecological systems. Future research should focus on elucidating the mechanisms of formation and degradation of Hydroxy Atrazine, as well as its potential long-term impacts on ecosystems.